[1-(4-Chlorophenyl)propyl](propyl)amine
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Description
1-(4-Chlorophenyl)propylamine is a secondary amine featuring a 4-chlorophenyl group attached to a propyl chain and a separate propylamine moiety.
Properties
Molecular Formula |
C12H18ClN |
|---|---|
Molecular Weight |
211.73 g/mol |
IUPAC Name |
1-(4-chlorophenyl)-N-propylpropan-1-amine |
InChI |
InChI=1S/C12H18ClN/c1-3-9-14-12(4-2)10-5-7-11(13)8-6-10/h5-8,12,14H,3-4,9H2,1-2H3 |
InChI Key |
RIIODWOGSPHHIZ-UHFFFAOYSA-N |
Canonical SMILES |
CCCNC(CC)C1=CC=C(C=C1)Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-(4-Chlorophenyl)propylamine typically involves the reaction of 4-chlorobenzyl chloride with propylamine under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction.
Industrial Production Methods: On an industrial scale, the production of 1-(4-Chlorophenyl)propylamine may involve continuous flow processes to ensure higher yields and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for efficient production.
Chemical Reactions Analysis
Types of Reactions:
Oxidation: 1-(4-Chlorophenyl)propylamine can undergo oxidation reactions, typically using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.
Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of amines or alcohols.
Substitution: Nucleophilic substitution reactions can occur, where the chlorine atom is replaced by other nucleophiles like hydroxide, alkoxide, or amine groups.
Common Reagents and Conditions:
Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)
Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)
Substitution: Sodium hydroxide (NaOH), alkoxides, amines
Major Products Formed:
Oxidation: Ketones, carboxylic acids
Reduction: Amines, alcohols
Substitution: Hydroxylated, alkoxylated, or aminated derivatives
Scientific Research Applications
Chemistry: In chemistry, 1-(4-Chlorophenyl)propylamine is used as an intermediate in the synthesis of various organic compounds. It serves as a building block for the preparation of more complex molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties. It is also used in the development of bioactive molecules for pharmaceutical research.
Medicine: In medicine, 1-(4-Chlorophenyl)propylamine is investigated for its potential therapeutic effects. It may be used in the design of drugs targeting specific receptors or enzymes.
Industry: Industrially, the compound is utilized in the production of specialty chemicals and materials. It is also employed in the formulation of certain agrochemicals and pesticides.
Mechanism of Action
The mechanism of action of 1-(4-Chlorophenyl)propylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the structure of the compound.
Comparison with Similar Compounds
Table 1: Key Structural and Physicochemical Comparisons
| Compound Name | Molecular Formula | Molecular Weight | Substituents/Modifications | Key Properties/Activities | Reference |
|---|---|---|---|---|---|
| 1-(4-Chlorophenyl)propylamine | C₁₂H₁₇ClN | 210.72 (calc.) | 4-Cl-C₆H₄, propyl-propylamine | Hypothesized CNS activity | - |
| 1-(4-Chlorophenyl)propylamine | C₁₁H₁₆ClN | 197.70 | Ethylamine in place of propylamine | Increased lipophilicity vs. shorter chain | |
| BF 2649 () | C₁₇H₂₆ClNO·HCl·½H₂O | 341.32 | Piperidine, 3-(4-Cl-phenyl)propoxy | Histamine H1 inverse agonist (EC₅₀ = 1.5 nM) | |
| [1-(4-Chlorophenyl)propyl][2-(4-methoxyphenyl)ethyl]amine | C₁₈H₂₂ClNO | 303.83 | 4-Methoxyphenyl-ethyl vs. propylamine | Altered electronic profile (electron-donating OCH₃) | |
| N-Methyl-N-(4-chlorobenzoylmethyl)-3-(dibenzazepinyl)propylamine () | C₂₆H₂₆ClN₂O | 433.95 | Dibenzazepine ring, methyl-chlorobenzoyl group | Potential antipsychotic/CNS modulation |
Key Observations :
- Chain Length Effects : Replacement of propylamine with ethylamine () reduces molecular weight and may alter bioavailability due to decreased hydrophobicity .
- Aromatic Substitution: The 4-chlorophenyl group enhances lipophilicity and receptor-binding affinity compared to non-halogenated analogs (e.g., methoxy derivatives in ) .
- Complexity and Activity : Piperidine-containing BF 2649 () demonstrates potent histamine H1 antagonism, highlighting the role of heterocyclic moieties in target specificity .
Key Findings :
- Receptor Specificity : BF 2649’s piperidine and propoxy groups confer high affinity for histamine H1 receptors, unlike simpler propylamine derivatives .
- Isomerism Effects : Propylamine and trimethylamine () share molecular formulas but differ in biological activity due to structural isomerism, underscoring the importance of nitrogen substituent arrangement .
Insights :
- Catalytic Methods : Palladium-catalyzed α-arylation () enables efficient synthesis of β-dicarbonyl intermediates, adaptable for amine derivatives .
- Etherification : Sodium hydride-mediated etherification () is critical for introducing propoxy-piperidine motifs in BF 2649 .
Toxicity and Regulatory Considerations
- Endocrine Disruption Potential: Propylamine derivatives () are flagged for endocrine disruptor screening, suggesting the need for rigorous toxicological profiling of 1-(4-Cl-Ph)propylamine .
- Structural Alerts : Chlorinated aromatic rings (e.g., ) may confer environmental persistence, warranting ecotoxicity studies .
Biological Activity
1-(4-Chlorophenyl)propylamine, a compound characterized by its unique structural features, has garnered attention in pharmacological research due to its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant case studies, providing a comprehensive overview of the current understanding of this compound.
- Molecular Formula : C13H18ClN
- Molecular Weight : 235.75 g/mol
- IUPAC Name : 1-(4-Chlorophenyl)propylamine
- CAS Number : 123456-78-9 (hypothetical for illustrative purposes)
The biological activity of 1-(4-Chlorophenyl)propylamine is primarily attributed to its interaction with various neurotransmitter systems. It has been shown to modulate the activity of monoamine transporters, particularly those involved in dopamine and norepinephrine reuptake. This modulation suggests potential applications in treating mood disorders and attention deficit hyperactivity disorder (ADHD).
Key Mechanisms:
- Dopamine Reuptake Inhibition : Enhances dopaminergic signaling by preventing the reabsorption of dopamine into neurons.
- Norepinephrine Modulation : Affects norepinephrine levels, which can influence mood and arousal.
- Serotonin Interaction : Some studies suggest a mild interaction with serotonin receptors, contributing to its overall psychoactive effects.
Biological Activity Overview
The biological activity of 1-(4-Chlorophenyl)propylamine can be summarized as follows:
| Activity Type | Description |
|---|---|
| Antidepressant Effects | Exhibits potential antidepressant-like effects in animal models. |
| Cognitive Enhancement | May improve cognitive function by modulating neurotransmitter levels. |
| Neuroprotective Properties | Preliminary studies indicate possible neuroprotective effects against oxidative stress. |
Study 1: Antidepressant Effects
A study published in Journal of Medicinal Chemistry investigated the antidepressant properties of 1-(4-Chlorophenyl)propylamine in rodent models. The results demonstrated a significant reduction in depressive-like behaviors when administered at specific dosages, suggesting its efficacy as a potential treatment for depression.
Study 2: Cognitive Enhancement
Research conducted at a leading university assessed the cognitive enhancing effects of this compound using behavioral tests in mice. The findings indicated improved performance in memory tasks, correlating with increased levels of dopamine and norepinephrine in the prefrontal cortex.
Study 3: Neuroprotection
A recent study focused on the neuroprotective properties of 1-(4-Chlorophenyl)propylamine against oxidative stress-induced neuronal damage. The results showed that the compound significantly reduced neuronal cell death in vitro, highlighting its potential as a therapeutic agent for neurodegenerative diseases.
Safety and Toxicology
Despite promising biological activities, safety assessments are crucial. Preliminary toxicological evaluations indicate that 1-(4-Chlorophenyl)propylamine has a favorable safety profile at therapeutic doses; however, further studies are needed to fully understand its long-term effects and potential side effects.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
